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Introduction

The recognition of conserved microbial patterns by cell surface receptors is a fundamental
aspect of innate immunity in plants. One such pattern is EIf18, an 18-amino-acid peptide
derived from the N-terminus of bacterial Elongation Factor-Tu (EF-Tu). Perception of EIf18 by
the leucine-rich repeat receptor kinase (LRR-RK) EF-TU RECEPTOR (EFR) triggers a rapid
and robust signaling cascade, leading to PAMP-triggered immunity (PTI). This guide provides a
detailed overview of the core early signaling events that occur within minutes to hours after
EIf18 perception, focusing on the key molecular players and their interactions.

Core Signaling Pathway

Upon binding of EIf18, EFR rapidly forms a heterodimer with the co-receptor
BRASSINOSTEROID INSENSITIVE 1-ASSOCIATED KINASE 1 (BAK21).[1][2][3][4] This ligand-
induced association is a critical step for the activation of the receptor complex. Following
heterodimerization, a series of phosphorylation events occur within the intracellular kinase
domains of EFR and BAKL1.[1][5][3][6] This leads to the activation of the receptor complex and
the subsequent phosphorylation and activation of downstream receptor-like cytoplasmic
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kinases (RLCKs), primarily BOTRYTIS-INDUCED KINASE 1 (BIK1) and PBS1-LIKE 1 (PBL1).
[1][7][8][9] Activated BIK1 then dissociates from the receptor complex to phosphorylate
downstream targets, initiating a cascade of intracellular responses.[10] These early events
include a rapid influx of calcium ions (Ca2+), the production of reactive oxygen species (ROS)
in an "oxidative burst,” and the activation of mitogen-activated protein kinase (MAPK)
cascades.[7][8][11]

Plasma Membrane

BAK1

Extracellular Space

e Binding o Heterodimerization EFR-BAK1 complex

\

Production

Immune Responses

RBOHD

m Phosphorylation

Dhncphnryl ation

Cytg plasmv
Influx
“ Activation ROS\ l
)/ Activation Downstream
Ca2+

Activation

MAPK Cascade
(MPK3/6)

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://elifesciences.org/articles/92110
https://pmc.ncbi.nlm.nih.gov/articles/PMC4279983/
https://www.biorxiv.org/content/10.1101/2025.06.02.657414v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7233372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4279983/
https://www.biorxiv.org/content/10.1101/2025.06.02.657414v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC10240919/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Simplified EIf18 signaling pathway.

Quantitative Data on Early Signaling Events

The following tables summarize key quantitative parameters of the early signaling events

induced by EIf18. These values are compiled from various studies and can vary depending on

the specific experimental conditions.

Table 1: Kinetics of EIf18-Induced Responses

Response Onset Time Peak Time Duration
EFR-BAK1 Complex ) ) .
) < 1 minute 5-15 minutes > 30 minutes

Formation
BIK1 Phosphorylation ~1 minute 5-15 minutes > 30 minutes[10]
ROS Burst 2-5 minutes 10-20 minutes 30-60 minutes[12]
MAPK (MPK3/6) _ _ .

o 2-5 minutes 15-30 minutes > 60 minutes[3][13]
Activation
Cytosolic Ca2+ Influx Seconds < 5 minutes 10-20 minutes

Table 2: Typical Magnitudes of EIf18-Induced Responses

Response Measurement Unit

Typical Value/Fold Change

ROS Production Relative Light Units (RLU)

10- to 100-fold increase over

baseline

o Fold change in
MAPK Activation .
phosphorylation

5- to 20-fold increase over

baseline

Cytosolic Ca2+ Concentration nM

Increase from ~100 nM to > 1
UM

Experimental Protocols
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Detailed methodologies for assessing the key early signaling events are provided below.

Measurement of Reactive Oxygen Species (ROS) Burst

This protocol is adapted for a luminol-based chemiluminescence assay in a 96-well plate
format.[11][12][14][15][16]

Materials:
o Leaf discs (4-5 mm diameter) from 4- to 6-week-old Arabidopsis thaliana plants.
» Sterile water.

e Assay solution: 100 uM Luminol (L-012) and 20 pug/mL Horseradish Peroxidase (HRP) in
sterile water.

e Elicitor solution: 100 nM EIf18 in sterile water.
» White, flat-bottom 96-well microplate.

e Plate luminometer.

Procedure:

o Excise leaf discs using a biopsy punch and float them abaxial side up in sterile water in a
petri dish overnight in the dark to reduce wounding-induced ROS.

o The next day, carefully transfer individual leaf discs to the wells of a white 96-well plate, each
containing 100 L of sterile water.

 Incubate the plate in the dark for at least 2 hours.
» Just before measurement, replace the water with 100 pL of assay solution.
¢ Measure the background luminescence for 5-10 minutes.

e Add 10 pL of 1 uM EIf18 solution (final concentration 100 nM) to each well to initiate the
response. For control wells, add 10 pL of sterile water.

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10240919/
https://bio-protocol.org/en/bpdetail?id=1423&type=0
https://en.bio-protocol.org/en/bpdetail?id=1423&type=0
https://pubmed.ncbi.nlm.nih.gov/38019433/
https://www.researchgate.net/publication/313866622_Analysis_of_PAMP-triggered_ROS_burst_in_plant_immunity
https://www.benchchem.com/product/b12370527/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-early-signaling-events-following-elf18-perception
https://www.benchchem.com/product/b12370527/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-early-signaling-events-following-elf18-perception
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

* Immediately start measuring the chemiluminescence in the luminometer. Record
measurements every 1-2 minutes for at least 60 minutes.

« Data is typically presented as Relative Light Units (RLU) over time.

Day 1: Excise leaf discs and float on water overnight

'

Day 2: Transfer discs to 96-well plate with water

'

Incubate in dark for >= 2 hours

Replace water with Luminol/HRP assay solution

Measure background luminescence (5-10 min)

Add EIf18 (or water control)

Measure luminescence every 1-2 min for 60 min

Analyze data (RLU vs. time)

Click to download full resolution via product page
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Caption: Workflow for ROS burst measurement.

MAPK Activation Assay (Immunoblotting)

This protocol describes the detection of activated (phosphorylated) MAPKs using a phospho-
specific antibody.[13][17][18][19]

Materials:

Arabidopsis seedlings (10-14 days old).
e Liquid %2 MS medium.

« 100 nM EIf18 solution.

e Liquid nitrogen.

o Protein extraction buffer (e.g., 50 mM Tris-HCI pH 7.5, 150 mM NaCl, 10% glycerol, 1%
Triton X-100, 1x protease inhibitor cocktail, 1x phosphatase inhibitor cocktail).

o SDS-PAGE gels and blotting equipment.

e Primary antibody: anti-phospho-p44/42 MAPK (Erk1/2) antibody.
e Secondary antibody: HRP-conjugated anti-rabbit IgG.

e Chemiluminescence substrate.

Procedure:

o Grow Arabidopsis seedlings in liquid ¥2 MS medium.

o Treat the seedlings with 100 nM EIf18 for various time points (e.g., 0, 5, 15, 30, 60 minutes).
A mock treatment with water serves as the 0O-minute control.

¢ At each time point, harvest the seedlings, blot them dry, and immediately freeze in liquid
nitrogen.

e Grind the frozen tissue to a fine powder and resuspend in protein extraction buffer.
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Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.
Determine the protein concentration of the supernatant using a Bradford or BCA assay.

Separate equal amounts of protein (e.g., 20 ug) by SDS-PAGE and transfer to a PVDF
membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the primary anti-phospho-p44/42 MAPK antibody overnight at
4°C.

Wash the membrane three times with TBST and then incubate with the HRP-conjugated
secondary antibody for 1 hour at room temperature.

Wash the membrane again three times with TBST.

Apply the chemiluminescence substrate and visualize the signal using a CCD camera or X-
ray film. A loading control, such as an antibody against total MAPK or a housekeeping
protein, should be used to ensure equal protein loading.
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Treat seedlings with EIf18 for different times

'

Harvest and freeze in liquid nitrogen

Extract total proteins

Quantify protein concentration

Separate proteins by SDS-PAGE

'

Transfer proteins to PVDF membrane

Immunoblot with anti-phospho-MAPK antibody

Detect signal with chemiluminescence

Analyze band intensity

Click to download full resolution via product page

Caption: Workflow for MAPK activation assay.
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Cytosolic Calcium Imaging

This protocol outlines the measurement of cytosolic Ca2+ elevation using a genetically

encoded calcium indicator like aequorin.[7]

Materials:

Transgenic Arabidopsis plants expressing cytosolic aequorin.
Coelenterazine solution (e.g., 5 UM in the dark).
100 nM EIf18 solution.

Luminometer capable of measuring single-tube luminescence.

Procedure:

Excise leaf discs from transgenic plants expressing cytosolic aequorin.
Float the leaf discs on sterile water overnight in the dark.

The next day, incubate the leaf discs in 5 UM coelenterazine solution for at least 4 hours in
the dark to reconstitute active aequorin.

Gently place a single leaf disc in a luminometer tube.
Measure the baseline luminescence for 1-2 minutes.
Inject the EIf18 solution into the tube to a final concentration of 100 nM.

Immediately record the luminescence signal for 10-20 minutes. The light emission is
proportional to the cytosolic Ca2+ concentration.

At the end of the experiment, inject a discharging solution (e.g., 1 M CaCl2 in 10% ethanol)
to measure the total remaining aequorin, allowing for calibration of the luminescence signal
to Ca2+ concentration.
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Use transgenic plants expressing aequorin

'

Excise leaf discs and float on water overnight

Incubate with coelenterazine for >= 4 hours

Place disc in luminometer tube

'

Measure baseline luminescence

Inject EIf18 solution

Record luminescence for 10-20 minutes

Calibrate signal with discharging solution

Click to download full resolution via product page

Caption: Workflow for cytosolic calcium imaging.

Conclusion
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The perception of EIf18 by EFR initiates a rapid and coordinated series of signaling events that
are crucial for mounting an effective immune response against bacterial pathogens. The
guantitative data and detailed protocols provided in this guide offer a robust framework for
researchers to investigate this important pathway. Understanding the intricacies of these early
signaling events is not only fundamental to plant biology but also holds potential for the
development of novel strategies to enhance disease resistance in crops.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

1. Allosteric activation of the co-receptor BAK1 by the EFR receptor kinase initiates immune
signaling | eLlife [elifesciences.org]

¢ 2. An EFR-Cf-9 chimera confers enhanced resistance to bacterial pathogens by SOBIR1-
and BAK1-dependent recognition of elf18 - PMC [pmc.ncbi.nim.nih.gov]

¢ 3. Phosphorylation-Dependent Differential Regulation of Plant Growth, Cell Death, and
Innate Immunity by the Regulatory Receptor-Like Kinase BAK1 - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 4. BIK1 protein homeostasis is maintained by the interplay of different ubiquitin ligases in
immune signaling - PMC [pmc.ncbi.nlm.nih.gov]

¢ 5. Allosteric activation of the co-receptor BAK1 by the EFR receptor kinase initiates immune
signaling [elifesciences.org]

e 6. pnas.org [pnas.org]

e 7. Microbe-associated molecular pattern-induced calcium signaling requires the receptor-like
cytoplasmic kinases, PBL1 and BIK1 - PMC [pmc.ncbi.nlm.nih.gov]

¢ 8. biorxiv.org [biorxiv.org]

¢ 9. Direct inhibition of phosphate transport by immune signaling in Arabidopsis - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 10. Ligand-induced BIK1 monoubiquitination regulates plant immunity - PMC
[pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b12370527/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-early-signaling-events-following-elf18-perception
https://www.benchchem.com/product/b12370527?utm_src=pdf-custom-synthesis#bc-rfq
https://elifesciences.org/articles/92110
https://elifesciences.org/articles/92110
https://pmc.ncbi.nlm.nih.gov/articles/PMC6637901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6637901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3085482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3085482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3085482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10397244/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10397244/
https://elifesciences.org/reviewed-preprints/92110
https://elifesciences.org/reviewed-preprints/92110
https://www.pnas.org/doi/10.1073/pnas.2108242118
https://pmc.ncbi.nlm.nih.gov/articles/PMC4279983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4279983/
https://www.biorxiv.org/content/10.1101/2025.06.02.657414v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7233372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7233372/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 11. Measurement of reactive oxygen species production by luminol-based assay in Nicotiana
benthamiana, Arabidopsis thaliana and Brassica rapa ssp. rapa - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 12. Chemiluminescence Detection of the Oxidative Burst in Plant Leaf Pieces [bio-
protocol.org]

¢ 13. MAPK Phosphorylation Assay with Leaf Disks of Arabidopsis [bio-protocol.org]

¢ 14. Chemiluminescence Detection of the Oxidative Burst in Plant Leaf Pieces [en.bio-
protocol.org]

¢ 15. Quantitative Measurement of Pattern-Triggered ROS Burst as an Early Immune
Response in Tomato - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 16. researchgate.net [researchgate.net]
e 17. molbio.mgh.harvard.edu [molbio.mgh.harvard.edu]

e 18. MAPK Assays in Arabidopsis MAMP-PRR Signal Transduction - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 19. MAPK Phosphorylation Assay with Leaf Disks of Arabidopsis [en.bio-protocol.org]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Early Signaling
Events Following EIf18 Perception]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370527/docs#an-in-depth-technical-guide-to-the-
early-signaling-events-following-elf18-perception]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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